Cas no 1361656-47-4 (2,2',3',4'-Tetrachlorobiphenyl-3-acetic acid)

• Product Name: 2,2',3',4'-Tetrachlorobiphenyl-3-acetic acid
• CAS No: 1361656-47-4
• MF: C₁₄H₈Cl₄O₂
• MW: 350.024120330811
• CID: 4992978
• Update Time: 2025-07-23

2,2',3',4'-Tetrachlorobiphenyl-3-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2,2',3',4'-Tetrachlorobiphenyl-3-acetic acid

• Inchi： 1S/C14H8Cl4O2/c15-10-5-4-9(13(17)14(10)18)8-3-1-2-7(12(8)16)6-11(19)20/h1-5H,6H2,(H,19,20)
• InChI Key： GHDUABNQIYRQQC-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC=C1C1C=CC(=C(C=1Cl)Cl)Cl)CC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 352
• XLogP3: 5.6
• Topological Polar Surface Area: 37.3

Additional information on 2,2',3',4'-Tetrachlorobiphenyl-3-acetic acid

Research Briefing on 2,2',3',4'-Tetrachlorobiphenyl-3-acetic acid (CAS: 1361656-47-4) in Chemical and Biomedical Applications

2,2',3',4'-Tetrachlorobiphenyl-3-acetic acid (CAS: 1361656-47-4) is a chlorinated biphenyl derivative that has garnered significant attention in recent years due to its potential applications in chemical and biomedical research. This compound, characterized by its unique structural features and chemical properties, has been the subject of various studies exploring its synthesis, biological activity, and environmental impact. The following briefing provides an overview of the latest research findings related to this compound, highlighting its significance in the field.

Recent studies have focused on the synthesis and characterization of 2,2',3',4'-Tetrachlorobiphenyl-3-acetic acid, with particular emphasis on its role as a potential intermediate in the production of more complex chemical entities. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to elucidate its molecular structure and confirm its purity. These efforts are critical for ensuring the compound's suitability for further applications in drug discovery and environmental science.

In the biomedical domain, 2,2',3',4'-Tetrachlorobiphenyl-3-acetic acid has been investigated for its potential biological activities. Preliminary in vitro studies suggest that this compound may exhibit modulatory effects on certain cellular pathways, although the exact mechanisms remain under investigation. Its structural similarity to other chlorinated biphenyls, which are known to interact with aryl hydrocarbon receptors (AhR), has prompted researchers to explore its potential as a ligand for these receptors. Such interactions could have implications for understanding the compound's toxicological profile and its possible therapeutic applications.

Environmental studies have also examined the persistence and degradation of 2,2',3',4'-Tetrachlorobiphenyl-3-acetic acid in various ecosystems. Given the environmental concerns associated with chlorinated biphenyls, researchers are particularly interested in identifying microbial strains capable of degrading this compound. Recent findings indicate that certain bacterial species can metabolize 2,2',3',4'-Tetrachlorobiphenyl-3-acetic acid, offering potential bioremediation strategies for contaminated sites.

In conclusion, 2,2',3',4'-Tetrachlorobiphenyl-3-acetic acid (CAS: 1361656-47-4) represents a compound of growing interest in chemical and biomedical research. Its unique properties and potential applications warrant further investigation to fully understand its biological and environmental impacts. Future studies should focus on elucidating its mechanisms of action, optimizing its synthesis, and exploring its utility in various scientific and industrial contexts.